Cas no 2172533-43-4 (methyl 3-(4-hydroxythian-4-yl)azetidine-3-carboxylate)

• Product Name: methyl 3-(4-hydroxythian-4-yl)azetidine-3-carboxylate
• CAS No: 2172533-43-4
• MF: C₁₀H₁₇NO₃S
• MW: 231.311881780624
• CID: 5867227
• PubChem ID: 165598704
• Update Time: 2025-08-04

methyl 3-(4-hydroxythian-4-yl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-hydroxythian-4-yl)azetidine-3-carboxylate
• 2172533-43-4
• EN300-1630381

• Inchi： 1S/C10H17NO3S/c1-14-8(12)9(6-11-7-9)10(13)2-4-15-5-3-10/h11,13H,2-7H2,1H3
• InChI Key： LHTQCPVPORHWSP-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(C(=O)OC)CNC1)O

Computed Properties

• Exact Mass: 231.09291458g/mol
• Monoisotopic Mass: 231.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.9Ų

Additional information on methyl 3-(4-hydroxythian-4-yl)azetidine-3-carboxylate

Exploring Methyl 3-(4-hydroxythian-4-yl)azetidine-3-carboxylate (CAS No. 2172533-43-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, methyl 3-(4-hydroxythian-4-yl)azetidine-3-carboxylate (CAS No. 2172533-43-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic molecule combines a thiane ring with an azetidine core, offering a rich platform for synthetic modifications. Researchers are increasingly drawn to its 4-hydroxythian moiety, which introduces both steric and electronic effects that can influence reactivity in targeted transformations.

The compound's carboxylate ester functionality (methyl ester) further enhances its utility as a building block in pharmaceutical and agrochemical synthesis. Recent studies highlight its role in constructing bioactive molecules, particularly those targeting neurological and metabolic pathways. Its balanced lipophilicity, attributed to the thiane-azetidine hybrid scaffold, makes it valuable for optimizing drug-like properties in lead compounds.

From a synthetic chemistry perspective, the azetidine-3-carboxylate core offers intriguing possibilities for ring-opening reactions or further functionalization. The presence of both hydroxyl and ester groups allows for selective derivatization strategies—a feature frequently explored in fragment-based drug discovery. Computational studies suggest that the 4-hydroxythian substitution pattern could contribute to novel molecular interactions in protein binding sites.

Current trends in green chemistry have also brought attention to this compound. Its potential as a sustainable intermediate stems from the possibility of catalytic transformations under mild conditions, reducing waste in multi-step syntheses. Several research groups are investigating its use in atom-economical reactions, aligning with the pharmaceutical industry's push toward environmentally friendly processes.

The compound's stability profile makes it particularly interesting for medicinal chemistry applications. Unlike some strained heterocycles, the azetidine-thiane system demonstrates satisfactory shelf stability while maintaining sufficient reactivity for further modifications. This balance addresses a key challenge in developing small-molecule therapeutics where both stability and synthetic accessibility are crucial.

Analytical characterization of methyl 3-(4-hydroxythian-4-yl)azetidine-3-carboxylate typically involves advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography when crystalline forms are obtainable. These methods confirm the compound's structural integrity and purity—critical parameters for its use in high-throughput screening libraries or as a reference standard.

In the context of drug discovery, this compound's three-dimensional character offers advantages over flat aromatic systems, potentially improving target selectivity. The thiane oxygen (from the hydroxyl group) can serve as a hydrogen bond acceptor, while the azetidine nitrogen provides a basic center—features often sought in GPCR-targeting compounds. These characteristics explain its growing presence in fragment libraries for hit identification.

From a commercial availability standpoint, CAS 2172533-43-4 remains a specialty chemical primarily supplied for research purposes. Its synthesis typically involves multi-step organic sequences starting from readily available thiane and azetidine precursors, with careful control of stereochemistry at the 4-position of the thiane ring. Process chemists continue to optimize routes to improve yields and scalability.

The scientific literature reveals increasing patent activity surrounding derivatives of methyl 3-(4-hydroxythian-4-yl)azetidine-3-carboxylate, particularly in areas of central nervous system modulators and enzyme inhibitors. This suggests that the scaffold's pharmacological potential is being actively explored by multiple organizations, though detailed structure-activity relationships remain proprietary in many cases.

Looking forward, the compound's versatility positions it as a valuable tool for structure-activity relationship studies. Its modular nature allows systematic exploration of how heterocyclic combinations influence biological activity—a hot topic in contemporary medicinal chemistry optimization. As synthetic methodologies advance, we anticipate seeing more creative applications of this scaffold in addressing challenging biological targets.